Iodomethane
Iodomethane
The product is 2M solution of iodomethane in tert-butyl methyl ether. Iodomethane also known as methyl iodide is an alkyl halide commonly employed as methylating agent.
Iodomethane is a member of the class of iodomethanes that is methane in which one of the hydrogens is replaced by iodine. It has a role as a fumigant insecticide. It is a member of methyl halides and a member of iodomethanes.
Methyl iodide appears as a colorless liquid that turns brown on exposure to light. Denser than water. Contact may irritate skin, eyes and mucous membranes. Very toxic by ingestion, inhalation and skin absorption.
Methyl iodide is used as an intermediate in the manufacture of some pharmaceuticals and pesticides, in methylation processes, and in the field of microscopy. In humans, acute (short-term) exposure to methyl iodide by inhalation may depress the central nervous system (CNS), irritate the lungs and skin, and affect the kidneys. Massive acute inhalation exposure to methyl iodide has led to pulmonary edema. Acute inhalation exposure of humans to methyl iodide has resulted in nausea, vomiting, vertigo, ataxia, slurred speech, drowsiness, skin blistering, and eye irritation. Chronic (long-term) exposure of humans to methyl iodide by inhalation may affect the CNS and cause skin burns. EPA has not classified methyl iodide for potential carcinogenicity.
Iodomethane is a member of the class of iodomethanes that is methane in which one of the hydrogens is replaced by iodine. It has a role as a fumigant insecticide. It is a member of methyl halides and a member of iodomethanes.
Methyl iodide appears as a colorless liquid that turns brown on exposure to light. Denser than water. Contact may irritate skin, eyes and mucous membranes. Very toxic by ingestion, inhalation and skin absorption.
Methyl iodide is used as an intermediate in the manufacture of some pharmaceuticals and pesticides, in methylation processes, and in the field of microscopy. In humans, acute (short-term) exposure to methyl iodide by inhalation may depress the central nervous system (CNS), irritate the lungs and skin, and affect the kidneys. Massive acute inhalation exposure to methyl iodide has led to pulmonary edema. Acute inhalation exposure of humans to methyl iodide has resulted in nausea, vomiting, vertigo, ataxia, slurred speech, drowsiness, skin blistering, and eye irritation. Chronic (long-term) exposure of humans to methyl iodide by inhalation may affect the CNS and cause skin burns. EPA has not classified methyl iodide for potential carcinogenicity.
Brand Name:
Vulcanchem
CAS No.:
74-88-4
VCID:
VC21119225
InChI:
InChI=1S/CH3I/c1-2/h1H3
SMILES:
CI
Molecular Formula:
CH3I
Molecular Weight:
141.939 g/mol
Iodomethane
CAS No.: 74-88-4
Cat. No.: VC21119225
Molecular Formula: CH3I
Molecular Weight: 141.939 g/mol
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Specification
| Description | The product is 2M solution of iodomethane in tert-butyl methyl ether. Iodomethane also known as methyl iodide is an alkyl halide commonly employed as methylating agent. Iodomethane is a member of the class of iodomethanes that is methane in which one of the hydrogens is replaced by iodine. It has a role as a fumigant insecticide. It is a member of methyl halides and a member of iodomethanes. Methyl iodide appears as a colorless liquid that turns brown on exposure to light. Denser than water. Contact may irritate skin, eyes and mucous membranes. Very toxic by ingestion, inhalation and skin absorption. Methyl iodide is used as an intermediate in the manufacture of some pharmaceuticals and pesticides, in methylation processes, and in the field of microscopy. In humans, acute (short-term) exposure to methyl iodide by inhalation may depress the central nervous system (CNS), irritate the lungs and skin, and affect the kidneys. Massive acute inhalation exposure to methyl iodide has led to pulmonary edema. Acute inhalation exposure of humans to methyl iodide has resulted in nausea, vomiting, vertigo, ataxia, slurred speech, drowsiness, skin blistering, and eye irritation. Chronic (long-term) exposure of humans to methyl iodide by inhalation may affect the CNS and cause skin burns. EPA has not classified methyl iodide for potential carcinogenicity. |
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| CAS No. | 74-88-4 |
| Molecular Formula | CH3I |
| Molecular Weight | 141.939 g/mol |
| IUPAC Name | iodomethane |
| Standard InChI | InChI=1S/CH3I/c1-2/h1H3 |
| Standard InChI Key | INQOMBQAUSQDDS-UHFFFAOYSA-N |
| Impurities | IODINE MAY BE PRESENT AS AN IMPURITY. |
| SMILES | CI |
| Canonical SMILES | CI |
| Boiling Point | 108.3 °F at 760 mm Hg (NTP, 1992) 42.5 °C 109°F |
| Colorform | Colorless, transparent liquid (turns brown on exposure to light) |
| Melting Point | -87.6 °F (NTP, 1992) -66.4 °C -66.5 °C -88°F |
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